Ethyl 2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylate

• IUPAC Name: ethyl 2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylate
• InChI: InChI=1S/C10H19NO2S/c1-4-13-10(12)8-6-14-9(11-8)5-7(2)3/h7-9,11H,4-6H2,1-3H3
• InChI Key: BOQWHOPPEFICFX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CSC(N1)CC(C)C
• Molecular Formula: C10H19NO2S
• Molecular Weight: 217.33 g/mol
• CAS No.: 2248266-20-6

Description

The compound is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids. Esters are widely used in a variety of applications from plastics to perfumes.

Synthesis Analysis

Esters are commonly synthesized via the Fischer esterification process, which involves the reaction of an alcohol with a carboxylic acid in the presence of an acid catalyst.

Chemical Reactions Analysis

The reactions of esters are largely based on the fact that they are a derivative of carboxylic acids. This means they can undergo hydrolysis, reduction, and reactions with Grignard reagents.

Physical and Chemical Properties Analysis

Physical and chemical properties of esters can vary widely depending on their structure. For example, “ethyl 2-methylpropanoate” has a molar mass of 116.16.

Mechanism of Action

The mechanism of action of esters is typically related to their ability to undergo hydrolysis. This can result in the release of the alcohol and acid components, which can then participate in further reactions.

Safety and Hazards

Esters are generally considered safe for use in many applications, but they can be harmful if swallowed or if they come into contact with the skin or eyes.